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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of torulene production across various
Rhodotorula species, supplemented with experimental data from multiple studies. The aim is to
offer a comprehensive resource for researchers interested in the microbial production of this
promising carotenoid.

Introduction to Torulene and Rhodotorula

Torulene (3',4'-didehydro-[3,y-carotene) is a natural red pigment belonging to the carotenoid
family. It has garnered significant interest in the pharmaceutical and nutraceutical industries
due to its potent antioxidant properties and potential health benefits. The primary microbial
sources of torulene are red yeasts of the genus Rhodotorula. Species such as Rhodotorula
glutinis, Rhodotorula mucilaginosa, and Rhodotorula rubra are well-known producers of
carotenoids, with torulene often being a significant component of their pigment profile. The
production of torulene is influenced by a variety of factors including the specific yeast strain,
culture conditions, and nutrient availability.

Comparative Torulene Production

The following table summarizes the quantitative data on torulene production in different
Rhodotorula species as reported in various studies. It is crucial to note that the production
yields are highly dependent on the specific experimental conditions, which are detailed to allow
for a nuanced comparison.
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Rhodotorula ) ) Key Culture
. Strain Torulene Yield . Reference
Species Conditions
Medium with
Rhodotorula N 243 ug/g dry cell
o Not Specified ) peptone as [1]
glutinis weight ]
nitrogen source.
Medium with
Rhodotorula - 85.1 ug/g dry cell
o Not Specified ) concentrated [1]
glutinis weight
grape must.
2.16 mg/L (98% Optimized
Rhodotorula B ) ]
utini Not Specified of total medium with 0.7 [2][3]
utinis
J carotenoids) mM Al2(SOa4)s.
pH-temperature
dual controlled
71% of total _
] process with
Rhodotorula N carotenoids (29.3
o Not Specified metallo-sulfo- [4]
glutinis mg/L total
] phospho-glucose
carotenoids) o
feedingina5L
bioreactor.
~0.48 mg/g dry Glucose and
Rhodotorula cell weight (30% yeast extract
o JMT 21978 _ [2][5]
glutinis of 1.6 mg/g total medium (C/N
carotenoids) ratio 50:1).
Rhodotorula R.1 67.5% of total Molasses waste ]
mucilaginosa carotenoids medium.
Synthetic
Rhodotorula N 30.1% of total ) ]
o Not Specified ] medium with [6]
mucilaginosa carotenoids
xylose.
Co-culture with
Rhodotorula N 22.8% of total Lactobacillus
Not Specified

rubra

carotenoids

helveticus at
20°C.
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Co-culture with

Rhodotorula N 9.0% of total Lactobacillus
Not Specified ] )
rubra carotenoids helveticus at
35°C.
Rhodotorula B Logarithmic
) Not Specified 73 ug/g [7]
aurantiaca growth phase.

Wheat straw
Rhodotorula <1.48 mg/100 g
) CBs 14 ) hydrolysate [8]
toruloides dry weight )
medium.

Factors Influencing Torulene Production

Several factors have been shown to significantly influence the yield and proportion of torulene
in Rhodotorula species:

o Nutrient Composition: The carbon-to-nitrogen (C/N) ratio is a critical factor. High C/N ratios
generally favor lipid accumulation, while lower C/N ratios can enhance carotenoid
production. The type of nitrogen source also plays a role, with peptone showing high
torulene yields in some studies.[1][2]

e Metal lons: The addition of certain metal ions, such as aluminum sulfate (Al2(SOa4)3), has
been demonstrated to dramatically increase torulene production in R. glutinis.[2][3]

o Temperature: Temperature affects the activity of enzymes in the carotenoid biosynthetic
pathway. Lower temperatures may favor the accumulation of precursor carotenoids like 3-
carotene, while higher temperatures can increase the production of torulene and its
derivative, torularhodin.

o Aeration: As aerobic microorganisms, Rhodotorula species require adequate aeration for
optimal growth and carotenoid biosynthesis. However, excessive aeration can sometimes
lead to a decrease in the proportion of torularhodin, while torulene levels remain relatively
stable.

 Light: Light irradiation can stimulate carotenogenesis in Rhodotorula, although the specific
effects on torulene production can vary between species.[7]
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Biosynthetic Pathway of Torulene

The biosynthesis of torulene in Rhodotorula follows the general carotenoid pathway, starting
from the precursor geranylgeranyl pyrophosphate (GGPP). The key steps leading to torulene
are outlined in the diagram below. The enzyme phytoene synthase (encoded by crtYB)
catalyzes the formation of phytoene, which is then desaturated by phytoene desaturase
(encoded by crtl) to produce lycopene. Lycopene is then cyclized to form y-carotene, the direct

precursor of torulene.

Click to download full resolution via product page
Biosynthetic pathway of torulene in Rhodotorula.

Experimental Protocols
General Experimental Workflow for Torulene Production
and Analysis

The following diagram illustrates a typical workflow for the production, extraction, and analysis
of torulene from Rhodotorula species.
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General workflow for torulene production and analysis.

Detailed Methodologies

1. Cultivation of Rhodotorula Species:

¢ Inoculum Preparation: A loopful of a pure Rhodotorula culture is typically inoculated into a
pre-culture medium (e.g., YPD broth) and incubated at 25-30°C for 48-72 hours with shaking

(e.g., 150-200 rpm).

¢ Production Medium: The composition of the production medium is critical and varies
depending on the research objectives. A typical basal medium may contain a carbon source
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(e.g., glucose, glycerol), a nitrogen source (e.g., yeast extract, peptone, ammonium sulfate),
phosphate, and essential minerals.

Fermentation: The production culture is inoculated with the pre-culture and incubated under
controlled conditions of temperature, pH, and aeration for a specified period (e.g., 5-7 days).

. Carotenoid Extraction:

Cell Harvesting: Yeast cells are harvested from the culture broth by centrifugation (e.g., 5000
x g for 10 minutes). The cell pellet is washed with distilled water.

Cell Disruption: The rigid yeast cell wall needs to be disrupted to release the intracellular
carotenoids. Common methods include:

o Acid Hydrolysis: Boiling the cell pellet with 1 M HCI for a short period (e.g., 5 minutes).[2]
o Enzymatic Lysis: Using cell wall-degrading enzymes.
o Mechanical Disruption: Grinding with glass beads or homogenization.

Solvent Extraction: The disrupted cell biomass is then extracted with organic solvents. A
common procedure involves sequential extraction with acetone followed by partitioning into a
less polar solvent like petroleum ether or hexane.[2][6]

. Quantification and Analysis:

Spectrophotometry: The total carotenoid content in the extract can be estimated by
measuring the absorbance at the maximum absorption wavelength (around 450-500 nm,
depending on the solvent and carotenoid composition) and using the Beer-Lambert law with
a known extinction coefficient.

High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for the
separation, identification, and quantification of individual carotenoids, including torulene.[2]

[6]1°]

o Column: A C18 reversed-phase column is commonly used.
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o Mobile Phase: A gradient of solvents such as acetonitrile, water, and ethyl acetate is often
employed for optimal separation.[6]

o Detection: A photodiode array (PDA) or UV-Vis detector is used to monitor the eluting
compounds at their characteristic absorption wavelengths. Torulene can be identified by
its retention time and its characteristic absorption spectrum compared to a standard.

Conclusion

The production of torulene by Rhodotorula species is a promising area of research with
significant industrial potential. While Rhodotorula glutinis appears to be a robust producer,
especially under optimized conditions involving metal ion supplementation, other species like
R. mucilaginosa also show considerable potential, particularly when utilizing alternative carbon
sources. Further research focusing on strain improvement through mutagenesis and genetic
engineering, coupled with the optimization of fermentation processes, is essential to enhance
torulene yields and make its microbial production economically viable. The experimental
protocols and comparative data presented in this guide offer a valuable starting point for
researchers aiming to explore and optimize torulene production in Rhodotorula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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